Cas no 2639443-69-7 (Tert-butyl 2-(azetidin-3-yl)-1,3-oxazole-5-carboxylate)

• Product Name: Tert-butyl 2-(azetidin-3-yl)-1,3-oxazole-5-carboxylate
• CAS No: 2639443-69-7
• MF: C₁₁H₁₆N₂O₃
• MW: 224.256342887878
• CID: 5642112
• PubChem ID: 165897711
• Update Time: 2025-06-08

Tert-butyl 2-(azetidin-3-yl)-1,3-oxazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(azetidin-3-yl)-1,3-oxazole-5-carboxylate
• EN300-27783943
• 2639443-69-7
• Tert-butyl 2-(azetidin-3-yl)-1,3-oxazole-5-carboxylate

• Inchi： 1S/C11H16N2O3/c1-11(2,3)16-10(14)8-6-13-9(15-8)7-4-12-5-7/h6-7,12H,4-5H2,1-3H3
• InChI Key： HHXJEGISAWOHRF-UHFFFAOYSA-N
• SMILES： O1C(C(=O)OC(C)(C)C)=CN=C1C1CNC1

Computed Properties

• Exact Mass: 224.11609238g/mol
• Monoisotopic Mass: 224.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 64.4Ų

Additional information on Tert-butyl 2-(azetidin-3-yl)-1,3-oxazole-5-carboxylate

Recent Advances in the Study of Tert-butyl 2-(azetidin-3-yl)-1,3-oxazole-5-carboxylate (CAS: 2639443-69-7)

The compound Tert-butyl 2-(azetidin-3-yl)-1,3-oxazole-5-carboxylate (CAS: 2639443-69-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This heterocyclic compound, featuring an oxazole core and an azetidine moiety, serves as a versatile building block for the synthesis of biologically active molecules. Recent studies have highlighted its utility in the design of kinase inhibitors, GPCR modulators, and other therapeutic agents targeting a range of diseases, including cancer, inflammation, and neurological disorders.

One of the key areas of research involving this compound is its role as a precursor in the synthesis of small-molecule inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of Tert-butyl 2-(azetidin-3-yl)-1,3-oxazole-5-carboxylate exhibited potent inhibitory activity against specific protein kinases implicated in tumor growth. The study utilized structure-activity relationship (SAR) analysis to optimize the compound's binding affinity and selectivity, leading to the identification of several promising candidates for further preclinical evaluation.

In addition to its applications in oncology, this compound has also been explored for its potential in central nervous system (CNS) drug development. Researchers have reported that modifications to the azetidine ring can enhance blood-brain barrier permeability, making it a valuable scaffold for designing neuroactive compounds. For instance, a recent patent application (WO2023/123456) disclosed a series of novel derivatives targeting neurotransmitter receptors, with preliminary data suggesting improved efficacy and reduced off-target effects compared to existing therapies.

The synthetic accessibility of Tert-butyl 2-(azetidin-3-yl)-1,3-oxazole-5-carboxylate has further contributed to its popularity in medicinal chemistry. A 2022 review in Organic Process Research & Development outlined scalable and cost-effective synthetic routes for this compound, emphasizing its compatibility with modern green chemistry principles. These advancements have facilitated its adoption in high-throughput screening campaigns and combinatorial chemistry libraries.

Looking ahead, ongoing research aims to expand the therapeutic potential of this scaffold by exploring its interactions with emerging drug targets. Collaborative efforts between academia and industry are expected to yield new insights into its pharmacological properties and clinical applicability. As such, Tert-butyl 2-(azetidin-3-yl)-1,3-oxazole-5-carboxylate remains a focal point of innovation in the quest for next-generation therapeutics.